Cas no 2229446-47-1 (tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate)

Tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate is a specialized carbamate derivative featuring a pyridinyl moiety and a tert-butoxycarbonyl (Boc) protecting group. This compound is primarily utilized in organic synthesis and pharmaceutical research, where its Boc group serves as a protective agent for amines, enabling selective reactions in multi-step processes. The pyridinyl component enhances its utility in coordination chemistry and as a building block for heterocyclic compounds. Its stable tert-butyl ester ensures ease of handling and storage under standard conditions. The product is valued for its role in peptide synthesis, medicinal chemistry, and as an intermediate in the development of bioactive molecules.
tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate structure
2229446-47-1 structure
Product Name:tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate
CAS No:2229446-47-1
MF:C13H18N2O3
MW:250.293623447418
CID:6228190
PubChem ID:165776760
Update Time:2025-06-08

tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate
    • 2229446-47-1
    • tert-butyl N-[1-oxo-2-(pyridin-2-yl)propan-2-yl]carbamate
    • EN300-1880128
    • Inchi: 1S/C13H18N2O3/c1-12(2,3)18-11(17)15-13(4,9-16)10-7-5-6-8-14-10/h5-9H,1-4H3,(H,15,17)
    • InChI Key: STEWAEAZFAYASJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)(C)C1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.13174244g/mol
  • Monoisotopic Mass: 250.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 68.3Ų

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Additional information on tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate

Professional Introduction to Tert-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate (CAS No. 2229446-47-1)

Ter-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate, identified by the CAS number 2229446-47-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural integrity of this molecule, featuring a tert-butyl group and a pyridin-2-yl moiety, contributes to its unique chemical properties and potential biological activities.

The significance of this compound lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the N-1-oxo group, also known as an oxime, enhances the reactivity of the molecule, making it a valuable candidate for further chemical modifications. These modifications can be tailored to develop novel drugs targeting various therapeutic areas, including neurodegenerative disorders and infectious diseases.

In recent years, there has been a surge in research focused on small molecules that can modulate neural pathways. The pyridin-2-yl group in Ter-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate suggests potential interactions with biological targets such as enzymes and receptors involved in neurotransmission. This has prompted investigations into its efficacy as a precursor for developing neuroprotective agents. Preliminary studies have indicated that derivatives of this compound may exhibit properties that could be beneficial in treating conditions like Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has been increasingly interested in carbamates due to their broad spectrum of biological activities. Carbamates are known to possess inhibitory effects on various enzymes, which makes them suitable candidates for drug development. The tert-butyl group in Ter-butyl N-1-oxo-2-(pyridin-2-yl)propan-2-ylcarbamate not only enhances the stability of the molecule but also influences its solubility and bioavailability. These factors are crucial for determining the compound's suitability for further development into a therapeutic agent.

Advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like Ter-butyl N-1-oxo-2-(pyridin-2-y)propan - 2 - ylcarbamate more accurately. Molecular docking studies have shown that this compound can interact with specific protein targets, suggesting its potential as an inhibitor or modulator. Such interactions are pivotal for understanding how this compound might function within biological systems and could lead to the discovery of new therapeutic strategies.

The synthesis of Ter-butyl N - 1 - oxo - 2 - ( py ridin - 2 - y l ) pro pan - 2 - y l carb amate involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized protocols is essential to ensure the yield and quality of the final product. Researchers have been exploring different synthetic routes to improve efficiency and scalability, which are critical factors for industrial applications.

In conclusion, Ter-butyl N - 1 - oxo - 2 - ( py ridin - 2 - y l ) pro pan - 2 - y l carb amate (CAS No. 2229446-47-1) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for research aimed at discovering new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in shaping the future of medicine.

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